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Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B031509

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of DPNI-GABA, a
nitroindoline-based caged compound for the rapid and localized photorelease of the
neurotransmitter y-aminobutyric acid (GABA). DPNI-GABA has emerged as a critical tool in
neuroscience research, enabling precise investigation of GABAergic circuits, receptor
dynamics, and neuronal inhibition. This document details its photochemical properties,
experimental protocols, and key applications, offering a valuable resource for researchers
designing and executing sophisticated experiments.

Core Properties and Advantages of DPNI-GABA

DPNI-GABA has been specifically designed to overcome some of the limitations of earlier
caged GABA compounds. A key advantage is its reduced affinity for GABAA receptors,
minimizing pharmacological interference before uncaging.[1][2][3] This allows for the use of
higher concentrations necessary for efficient photolysis without significantly altering the
physiological state of the neurons under investigation.

Photochemical and Pharmacological Data

The following tables summarize the key quantitative data for DPNI-GABA, facilitating
comparison with other caged compounds.
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Property Value References
1-(4-Aminobutanoyl)-4-[1,3-
Chemical Name bis(dihydroxyphosphoryloxy)pr
opan-2-yloxy]-7-nitroindoline
Molecular Formula C15H23N3012P2 [3][4]
Molecular Weight 499.3 g/mol [31[4]
Quantum Yield (®) 0.085 [3B1141[5]
Absorption Maximum (Amax) ~355 nm [1]
Extinction Coefficient (€) at 355
4,229 M~1cm1 [1]
nm
Solubility Highly water-soluble [31141[5]
Pharmacological
Value References
Parameter
ICso for GABAa Receptors ~0.5 mM [1112][3]
Uncaging Spatial Resolution
~2 pm [11[2]131[5]
(Lateral)
Uncaging Spatial Resolution
~7.5 um [11[2][31[5]

(Axial/Focal)

Principles of DPNI-GABA Uncaging

DPNI-GABA encapsulates GABA within a photolabile "cage" structure. Upon absorption of a

photon, typically from a UV light source, the cage undergoes a rapid chemical reaction,

releasing the active GABA molecule in a spatially and temporally precise manner. This

"uncaging" process allows researchers to mimic synaptic transmission and probe the function

of GABAergic systems with high fidelity.
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Preparation

(Prepare Brain Slices)

Prepare DPNI-GABA Solution
(0.5-2 mM in aCSF)

Establish Whole-Cell
Patch-Clamp Recording
with fluorescent dye

Experiment

Identify Region of Interest
(e.g., dendritic spine)
using two-photon imaging

Position Two-Photon Laser
(e.g., 720 nm)

Deliver Short Laser Pulse
(e.g., 0.5-5 ms)
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Analyze Electrophysiological Data
and correlate with structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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